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Introduction
The surface functionalization of nanoparticles is a critical step in the development of advanced

materials for biomedical applications, including targeted drug delivery, bioimaging, and

diagnostics. Vinyltriethoxysilane (VTES) is an organosilane that serves as a versatile

coupling agent for modifying the surface of various nanoparticles. This process introduces

reactive vinyl groups (-CH=CH₂) onto the nanoparticle surface, which can then be used for a

variety of subsequent chemical modifications. These vinyl groups provide anchor points for the

covalent attachment of therapeutic agents, targeting ligands, and polymers, often through

reactions like thiol-ene "click" chemistry or free-radical polymerization. This functionalization

enhances the stability, biocompatibility, and targeting specificity of the nanoparticles.

These application notes provide detailed protocols for the surface functionalization of silica,

iron oxide, and gold nanoparticles with VTES, along with methods for characterization and

subsequent drug loading.

Data Presentation
The following tables summarize quantitative data on the effect of vinyl functionalization on the

properties of mesoporous silica nanoparticles (MSNs). This data illustrates how the
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incorporation of vinyl groups can alter the physicochemical characteristics of the nanoparticles.

Table 1: Synthesis Parameters for Vinyl-Functionalized Mesoporous Silica (V-MS)

Nanoparticles

Sample ID Sodium Silicate (mL)
Vinyltrimethoxysilane
(VTMS) (mL)

V00-MS 40 0

V05-MS 35 5

V10-MS 30 10

V15-MS 25 15

Data adapted from a study on

vinyl-functionalized

mesoporous silica. Gelation

was observed when the VTMS

content exceeded 20 mL.

Table 2: Textural Properties of Vinyl-Functionalized Mesoporous Silica (V-MS) Nanoparticles

Sample ID
BET Surface Area
(m²/g)

Pore Size (nm)
Pore Volume
(cm³/g)

V00-MS 1263 2.5 1.05

V05-MS 1098 2.4 0.98

V10-MS 987 2.3 0.89

V15-MS 883 2.2 0
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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